![molecular formula C9H8N2O2 B1440917 Cyano(pyridin-3-yl)methyl acetate CAS No. 129803-30-1](/img/structure/B1440917.png)
Cyano(pyridin-3-yl)methyl acetate
Overview
Description
“Cyano(pyridin-3-yl)methyl acetate” is a chemical compound with the molecular formula C9H8N2O2 and a molecular weight of 176.17202 . It is a derivative of pyridine, which is a basic heterocyclic organic compound .
Synthesis Analysis
The synthesis of cyanoacetamides, which includes “Cyano(pyridin-3-yl)methyl acetate”, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives .Molecular Structure Analysis
The molecular structure of “Cyano(pyridin-3-yl)methyl acetate” consists of a pyridine ring attached to a cyano group and a methyl acetate group .Chemical Reactions Analysis
“Cyano(pyridin-3-yl)methyl acetate” can participate in a variety of chemical reactions due to the active hydrogen on C-2 of these compounds. They can take part in a variety of condensation and substitution reactions .Scientific Research Applications
Antiproliferative Activity
Cyano(pyridin-3-yl)methyl acetate derivatives have been studied for their potential antiproliferative effects. These compounds have shown promising activity against liver carcinoma cell lines (HEPG2), with certain derivatives exhibiting significant inhibition of tumor cell growth . This suggests their potential use in developing new anticancer therapies.
Antihypertensive Properties
Substituted cyanopyridines, which include Cyano(pyridin-3-yl)methyl acetate derivatives, have been found to possess antihypertensive properties . This application is crucial in the development of new medications for managing high blood pressure.
Anti-inflammatory and Analgesic Effects
Research indicates that cyanopyridine derivatives can also serve as anti-inflammatory and analgesic agents . These properties make them valuable for the creation of new drugs to relieve pain and reduce inflammation.
Cardiotonic Effects
The cardiotonic activity of cyanopyridines has been documented, suggesting that Cyano(pyridin-3-yl)methyl acetate could be used in the synthesis of compounds that help improve heart muscle function .
Antimicrobial Activity
Cyano(pyridin-3-yl)methyl acetate derivatives have been explored for their antimicrobial properties, which could lead to the development of new antibiotics or antiseptic agents .
Chemotherapeutic Agent Synthesis
The compound’s ability to form various organic heterocycles makes it a valuable precursor in the synthesis of chemotherapeutic agents. Its reactivity allows for the creation of novel compounds with potential cancer-fighting properties .
Heterocyclic Compound Synthesis
The synthetic utility of Cyano(pyridin-3-yl)methyl acetate extends to the construction of diverse organic heterocycles. These heterocycles are important in pharmaceuticals and materials science for their wide range of biological and chemical properties .
Topoisomerase Inhibitory Activity
Pyridine derivatives, including Cyano(pyridin-3-yl)methyl acetate, have been studied for their topoisomerase inhibitory activity. This is significant in the context of anticancer drug development, as topoisomerases are enzymes crucial for DNA replication and cell division .
Safety and Hazards
Mechanism of Action
Target of Action
Cyano(pyridin-3-yl)methyl acetate is a derivative of cyanoacetamide . Cyanoacetamide derivatives are considered one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .
Mode of Action
The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions . For example, the reaction of N-methyl and/or N-phenyl cyano acetamide with 2-arylmethylene indan-l-3dione in boiling benzene containing ammonium acetate gave the corresponding 1-methyl and 1-phenyl-pyridines derivatives .
Biochemical Pathways
It’s known that cyanoacetamide derivatives are used in the synthesis of various organic heterocycles , which are involved in a wide range of biochemical processes.
Result of Action
It’s known that many derivatives of cyanoacetamide have drawn the attention of biochemists due to their diverse biological activities .
Action Environment
It’s known that the synthesis of cyanoacetamide derivatives can be carried out in several ways, involving different reaction conditions . These conditions could potentially influence the compound’s action.
properties
IUPAC Name |
[cyano(pyridin-3-yl)methyl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-7(12)13-9(5-10)8-3-2-4-11-6-8/h2-4,6,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMDAZKUSHBEHOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(C#N)C1=CN=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cyano(pyridin-3-yl)methyl acetate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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